![molecular formula C16H22N2O B5125822 1-[5-(2,4-dimethylphenoxy)pentyl]-1H-imidazole](/img/structure/B5125822.png)
1-[5-(2,4-dimethylphenoxy)pentyl]-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[5-(2,4-dimethylphenoxy)pentyl]-1H-imidazole, commonly referred to as DMHP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DMHP belongs to the class of compounds known as synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in the cannabis plant. In
Mechanism of Action
DMHP binds to the CB1 and CB2 receptors in the endocannabinoid system, which are primarily located in the brain and immune system, respectively. Activation of these receptors by DMHP can lead to a variety of effects, including changes in pain sensation, appetite, and mood. DMHP has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
DMHP has been shown to have a variety of biochemical and physiological effects. In animal studies, DMHP has been shown to increase food intake, decrease locomotor activity, and produce antinociceptive effects. DMHP has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using DMHP in lab experiments is that it is a synthetic compound, which allows for precise control over the dose and purity of the compound. DMHP also has a longer half-life than some other synthetic cannabinoids, which may make it more suitable for certain types of experiments. However, one limitation of using DMHP in lab experiments is that it is a relatively new compound, and there is still much to be learned about its effects and potential applications.
Future Directions
There are many potential future directions for research involving DMHP. One area of interest is the potential therapeutic applications of DMHP in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another area of interest is the potential use of DMHP as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, further research is needed to fully understand the effects and mechanisms of action of DMHP, as well as its potential advantages and limitations for use in lab experiments.
Synthesis Methods
DMHP can be synthesized using a variety of methods, including the reaction of 2,4-dimethylphenol with 1-bromopentane to form 5-(2,4-dimethylphenoxy)pentane, followed by the reaction of this intermediate with imidazole to form DMHP. Another method involves the reaction of 2,4-dimethylphenol with 1-chloropentane to form 5-(2,4-dimethylphenoxy)pentyl chloride, which is then reacted with imidazole to form DMHP.
Scientific Research Applications
DMHP has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, including pain sensation, appetite, and mood. DMHP has been shown to bind to the CB1 and CB2 receptors in the endocannabinoid system, which can lead to changes in these physiological processes.
properties
IUPAC Name |
1-[5-(2,4-dimethylphenoxy)pentyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c1-14-6-7-16(15(2)12-14)19-11-5-3-4-9-18-10-8-17-13-18/h6-8,10,12-13H,3-5,9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZJPBCBPBUEQTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCCCCN2C=CN=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.